(2,5-Dimethoxy-benzyl)-furan-2-ylmethyl-amine

• IUPAC Name: N-[(2,5-dimethoxyphenyl)methyl]-1-(furan-2-yl)methanamine
• InChI: InChI=1S/C14H17NO3/c1-16-12-5-6-14(17-2)11(8-12)9-15-10-13-4-3-7-18-13/h3-8,15H,9-10H2,1-2H3
• InChI Key: BSKGXVONRAQVIE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CNCC2=CC=CO2
• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol
• CAS No.: 626205-86-5

Description

(2,5-Dimethoxy-benzyl)-furan-2-ylmethyl-amine is a useful research compound. Its molecular formula is C14H17NO3 and its molecular weight is 247.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methods and Catalytic Processes

• Bis-Benzoquinoline Derivatives Synthesis : A method using iodine catalysis to synthesize bis-benzoquinoline derivatives, involving the ring-opening of furan, has been developed. This process uses aromatic aldehyde, naphthalene-2-amine, and tetrahydro-2,5-dimethoxyfuran, yielding various derivatives in moderate yields (Chen et al., 2013).

• Iron-Catalyzed Amination of Benzyl Alcohols : Research on benzylamines, crucial in pharmaceutically active compounds, highlights an iron-catalyzed method for producing a range of benzylamines. This involves coupling benzyl alcohols with amines, potentially offering a sustainable approach to synthesizing structurally diverse benzylamines (Yan et al., 2016).

Chemical Reactions and Transformations

• Mannich Condensations for Heteroaryl-Benzotriazoles : Efficient synthesis of N-substituted-2-(benzotriazol-1-yl) isoindoles and pyrroles through Mannich reactions involving primary amines, o-phthalaldehyde, and 2,5-dimethoxy-2,5dihydrofuran has been demonstrated (Katritzky et al., 2000).

• Ring Transformation in 2(3H)-furanone Derivatives : The study explores converting 2(3H)-furanone into oxazinone and pyrimidinone derivatives, utilizing a synthesized 2-(furan-2-ylmethylene)-4-oxo-4-phenylbutanoyl azide through thermolysis and base-catalyzed decomposition (Hashem et al., 2017).

Biochemical and Pharmaceutical Applications

• Synthesis of Bio-based Thermosets : Research on renewable 2,5-furandicarboxylic acid-based cross-linked poly(ester amide)s via polymerization of a bis(2-oxazoline) monomer with sebacic acid. This approach emphasizes sustainable methodologies in material science, particularly in the development of renewable polymers (Wilsens et al., 2015).

• Hydrogen Bonding in Aliphatic-Aromatic Poly(ester amide)s : A study on poly(ester amide)s containing 2,5-furandicarboxylic acid, focusing on the influence of the 2,5-Furandicarboxamide moiety on hydrogen bonding. This research provides insights into the synthesis and properties of novel polymers with potential applications in various industries (Wilsens et al., 2014).